2,3-Dihydro-1,4-benzodioxin-3-carboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester

• Molecular Formula: C22H24N2O8S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: [2-(2-methyl-5-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 2,3-dihydro-1,4-benzodioxine-3-carboxylate
• InChI: InChI=1S/C22H24N2O8S/c1-15-6-7-16(33(27,28)24-8-10-29-11-9-24)12-17(15)23-21(25)14-31-22(26)20-13-30-18-4-2-3-5-19(18)32-20/h2-7,12,20H,8-11,13-14H2,1H3,(H,23,25)
• InChI Key: OAYHGDZTJCMKGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)NC(=O)COC(=O)C3COC4=CC=CC=C4O3

Description

2,3-dihydro-1,4-benzodioxin-3-carboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester is a sulfonamide.

Scientific Research Applications

Synthesis and Therapeutic Compound Precursors

• Synthesis Techniques : The 1,4-benzodioxin-2-carboxylic esters or carboxamides, components related to the chemical , are used in synthesis techniques that yield potential therapeutic compounds. These substances react with nucleophilic amines to produce 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, which are precursors for therapeutic applications (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).

Pharmaceutical Applications

• Antibacterial and Antifungal Agents : A study synthesized various 2,3-dihydro-1,4-benzodioxin-based compounds and evaluated them for antimicrobial and antifungal activities. Some of these compounds showed promising antibacterial and antifungal potential, highlighting the chemical's relevance in developing new therapeutic agents (Abbasi et al., 2020).
• Enantiospecific Synthesis : Both enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid are valuable in the enantiospecific synthesis of therapeutic agents like (S)-doxazosin mesylate. A study explored the use of an enzyme from Alcaligenes faecalis for the efficient production of these enantiomers, which are crucial in pharmaceutical applications (Mishra et al., 2016).

Synthesis of Novel Compounds

• Novel Compound Synthesis : The chemical has been used in the synthesis of new compounds with potential medicinal applications. For example, research on the synthesis of various derivatives, including those with antimicrobial activities, underlines its role as a precursor in creating novel chemical entities (Abbasi et al., 2017).

Structural and Conformational Studies

• Conformational Analysis : The chemical structure of related compounds, such as 2-methyl-4-oxo-4H-chromene-3-carboxylic acid methyl ester, has been studied to understand its conformational behavior. Such research is crucial for developing drugs where the 3D structure of molecules plays a significant role in their efficacy (Ciolkowski et al., 2009).